In this paper, the spin wave theory is applied to the Heisenberg spin bilayer with intralayer ferromagnetic interaction J1, intralayer single-ion anisotropy D and interlayer antiferromagnetic interaction J2. It is found that the effects of both D and J2 on the thermodynamic quantities give rise to the two different low-temperature asymptotic behaviors with and without exponential law. For D>0, the interlayer antiferromagnetic interaction can induce the appearance of the maximum of the layer magnetization at finite temperatures. At the location of the layer magnetization maximum, the approximate behaviors (such as the power, linear, rational, exponential and logarithmic laws) which are driven by the temperature or the anisotropy, are obtained for the low-temperature thermodynamic properties. It is shown that the presence of antiferromagnetic interlayer interaction J2 clearly induces more quantum fluctuations than the case where the interlayer interaction J2 is ferromagnetic. Our results of the layer magnetization agree with the experimental data of the layered van der Waals crystal FeCl2 at low temperatures. In the monolayer case of J2=0, our results are in agreement with the findings obtained by the existing theories and the quantum Monte Carlo data.

Yttrium oxide (Y2O3) is a promising rare-earth compound that is rarely studied. This study reports on the synthesis, structural, morphological, optical and antimicrobial properties of Y2O3 nanoparticles (NPs) synthesized using Agathosma betulina leaf extract. XRD pattern indicated that the crystalline phase was achieved for the sample calcined at 500∘C with body-centered cubic symmetry. SEM and TEM images of Y2O3 nanopowder showed the nearly spherical morphology of agglomerated NPs with an average diameter of 13nm. Optical properties revealed that the bandgap of Y2O3 NPs (∼5.67eV) has been increased compared with the bulk Y2O3 (∼5.5eV). Moreover, the antimicrobial activity was also evaluated against gram-positive and gram-negative bacteria of clinical interest. Results demonstrated that the synthesized Y2O3 NPs exhibited higher bacteriostatic effects against gram-negative bacterial strains due to their thin cell wall structure. These results show that the synthesized Y2O3 NPs are suitable for antibacterial control systems and medicines.

Ferroelectric ceramics are highly desired for applications in energy storage devices due to their fast charge-discharge capability. However, electric field-driven gradual degradation of ferroelectric polarization (i.e., fatigue) inevitably results in a decrease in energy efficiency and energy storage density. Therefore, improving fatigue endurance is one challenge for their practical applications in energy storage devices. Here, we provide a strategy to modulate the strain response to the external electric field, and thus, increase the fatigue endurance by employing hybrid improper ferroelectricc Ca3Ti2O7 ceramic that exhibits a negative piezoelectric effect. We synthesized (1−x) BaTiO3−x Ca3Ti2O7 (BT-xCT) ceramics, in which the strain response of ceramics to the electric field gradually decreases with the increasing proportion of Ca3Ti2O7. For BT-0.3CT ceramic, the energy density storage efficiency is improved to 74.95% which is much higher than that of BT-0.1CT (48.07%). The strain response to the external electric field of BT-0.3CT is substantially lowered and almost reaches zero, leading to excellent fatigue endurance ability. This research work paves a route for designing ferroelectric ceramics with smaller strain response and enhanced fatigue endurance ability, which is expected to benefit a wide range of applications of ferroelectric ceramics in various electric capacitors and electric storage devices.

The Forchheimer-extended Brinkman’s Darcy-flow model was used to investigate the initiation of ferroconvection in a flat porous layer while accounting for effective viscosity. The rigid ferromagnetic, rigid paramagnetic and stress-free isothermal boundary conditions are the three categories. The eigenvalue issue can be properly addressed for stress-free boundaries; the Galerkin approach is utilized to find the critical stability constraints quantitatively for other barriers. It was discovered that the boundary types had a strong influence on the system’s stabilization. Ferromagnetic boundaries are less preferred than paramagnetic boundaries in control of convection. The dependence of many physical limitations on the linear stability of the system is intentionally given, and it is demonstrated that increasing the value of the viscosity ratio delays the beginning of convection.

As a new quantum state, topological insulators have become the focus of condensed matter and material science. The open system research of topological insulators has aroused the interest of many researchers. In this paper, we study the response of topological insulators to a single-mode quantized field with momentum. We solve the ground state of the system after the addition of a single-mode light field with adjustable photon momentum. To be specific, the analytical solution of Hall conductance has an additional correction compared with the closed system, and the Hall conductance can no longer be expressed by the weighted sum of the Chern numbers. Furthermore, the topological properties are analyzed and discussed through the results of an instance with their illustration. The system still has a topological phase transition and the critical point of the topological phase is robust to the single-mode quantized field.

This research uses the Sinc Collocation method to numerically examine the Degasperis–Procesi and Benjamin–Bona–Mahony equations, achieving a high level of precision and accuracy on computational grounds with a variety of mesh points. The proposed technique involves global collocation using Sinc bases function (SBF) as an activation function. Initially, the time derivative discretization has been performed through finite difference scheme and the remaining spatial derivatives are approximated by θ-weighted scheme to minimize the complexity in numerical computations. The main contribution of research is in modifying the proposed scheme to overcome the complexity involved in the whole process of finding solutions with a cardinal expansion of Sinc functions in nonlinear and singular systems. The solutions of Degasperis–Procesi and Benjamin–Bona–Mahony stiff nonlinear systems are illustrated numerically and graphically and the validation and verification of the obtained results are examined through stability analysis by calculating the spectral radius by bounding the value of θ. A comparative study is presented with some of the well-known numerical techniques, which assured the accuracy and reliability of our technique.

In this paper, the thermal behavior of cylindrical and conical pin fin structures operating in a convective–radiative environment has been examined. The fully wet porous fin structures are assumed to be mounted with a stretching/shrinking mechanism similar to a conveyer belt. The conical pin fin has been comparatively analyzed with the cylindrical one for three distinct cases of stretching, stagnant, and shrinking. Further, the Darcy model has been employed to analyze the fluid–solid interactions. The differential transformation method (DTM) has been used to solve the resulting second-order nonlinear ordinary differential equations. On the thermal performance of conical and cylindrical pin fin structures, the effects of the stretching/shrinking parameter, Peclet number, wet porous parameter, convective parameter, and radiative parameter have been established graphically. The conical pin fin is found to aid the heat transmission process better than the cylindrical one. The work is also helpful in the realm of microelectronics, particularly in the development of micro-pin-fin structures.

A new arrayed phononic crystal (PnCs) with defects is proposed. The supercell method is used to calculate the band structures. Energy localization can be found around the defects and energy harvesting (EH) can be realized by the attachment of piezoelectric patches around the designed defects. The EH can be concentrated on the frequency of 64–64.1kHz with output voltage of 8.22V. By the change of the piezoelectric patch from circular to oval shape, the frequency of EH can be changed. By the optimization of geometric shapes of piezoelectric patches and the optimal design of unit cell, the EH output voltage can be increased to 4.21 times higher than the original state and the EH frequency band is effectively broadened. The amplification factor can be increased to 327.13.

We propose a simplified 2D effective scalar electrodynamics model of relativistic type-II superconductivity. Within this framework, we discuss possible electromagnetic (EM) behaviors of superconductivity along the lines of the nonrelativistic Ginzburg–Landau (GL) theory. This model may be of significance to study very diverse physical phenomena such as a nonlinear version of the electron–hole conversion by a superconductor and electron-positron dynamics around neutron stars. We briefly comment on extending the model to study the 3D dynamics of vortex–vortex interactions and Abrikosov fluxonics.

The increasing number of ways in which carbon nanotubes (CNTs) may be used in business and technology has led to an explosion of interest in these tiny tubes. As a result, the Yamada–Ota model is used to investigate the unsteady, non-axisymmetric MHD Homann stagnation point of carbon nanotubes passing over a convective surface with nonlinear radiation. Consisting of single-walled and multi-walled carbon nanotubes that are suspended in water (H2O). The length of the nanomaterial is between 3μm≤L≤70μm nanometers, while its radius is between 10nm≤R≤40nm. The method of similarity transformation is altered so that it may be used to get the dimensionless system of differential equations from the mathematical model that is envisioned for PDEs. After that, approximate solutions are obtained using MATHEMATICA and the Shooting with RK-IV technique. In this paper, we provide a graphical discussion and a physical interpretation of the results of measures of practical significance as a function of key factors. The results indicated that an increase in the volume fraction led to a corresponding rise in the heat transfer rate. However, it is reduced by the magnetic energy that is supplied to it. Carbon nanoliquids with a single wall have a greater melting point than nanoliquids with multiple walls. Industrial and technological uses of the issue under examination span several fields, including aviation and health. The results of the interface velocity and heat transfer rate at the surface, as well as the solution of each profile, are shown graphically, along with an analysis of the effects of MHD on the flow and heat transfer characteristics of the fluid under the influence of radiation.